Cas no 730964-87-1 (1-Isocyano-4-phenoxybenzene)

• Product Name: 1-Isocyano-4-phenoxybenzene
• CAS No: 730964-87-1
• MF: C₁₃H₉NO
• MW: 195.216663122177
• CID: 890111
• PubChem ID: 2759463
• Update Time: 2025-06-20

1-Isocyano-4-phenoxybenzene Chemical and Physical Properties

Names and Identifiers

• 1-Isocyano-4-phenoxybenzene
• 4-phenoxyphenylisocyanide
• AKOS006293444
• DTXSID80374796
• SCHEMBL4752589
• EN300-1864140
• 730964-87-1

• MDL： MFCD04117576
• Inchi： 1S/C13H9NO/c1-14-11-7-9-13(10-8-11)15-12-5-3-2-4-6-12/h2-10H
• InChI Key： SJKLDKFPOFXLDP-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)C1C=CC(=CC=1)[N+]#[C-]

Computed Properties

• Exact Mass: 195.06800
• Monoisotopic Mass: 195.068413911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 13.6Ų

Experimental Properties

• PSA: 9.23000
• LogP: 3.26040

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers

Additional information on 1-Isocyano-4-phenoxybenzene

Professional Introduction to Compound with CAS No. 730964-87-1 and Product Name: 1-Isocyano-4-phenoxybenzene

1-Isocyano-4-phenoxybenzene, identified by the Chemical Abstracts Service Number (CAS No.) 730964-87-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound belongs to the class of isocyanides, which are known for their versatile reactivity and utility in synthetic chemistry. The presence of both an isocyanyl group (-NC) and a phenoxy group (-O-C₆H₄) makes 1-Isocyano-4-phenoxybenzene a particularly intriguing molecule for researchers exploring novel synthetic pathways and functional materials.

The structural configuration of 1-Isocyano-4-phenoxybenzene features a benzene ring substituted with a phenoxy group at the fourth position and an isocyanyl group at the first position. This arrangement imparts unique electronic and steric properties to the molecule, which are highly relevant in the design of advanced chemical entities. The isocyanyl group, being highly electrophilic, serves as a reactive site for various nucleophilic substitutions, while the phenoxy group introduces polarity and hydrogen bonding capabilities, enhancing solubility and interaction with biological targets.

In recent years, 1-Isocyano-4-phenoxybenzene has been extensively studied for its potential applications in drug discovery and material science. One of the most promising areas of research involves its use as an intermediate in the synthesis of biologically active compounds. The compound's ability to undergo cycloaddition reactions with nucleophiles has opened up new avenues for creating complex molecular architectures. For instance, researchers have utilized 1-Isocyano-4-phenoxybenzene to develop novel heterocyclic compounds that exhibit significant pharmacological activity.

Moreover, the phenoxy moiety in 1-Isocyano-4-phenoxybenzene has been leveraged to design molecules with enhanced bioavailability and target specificity. This has led to several innovative approaches in medicinal chemistry, where modifications around the benzene ring have been optimized to improve binding affinity to therapeutic targets. The isocyanyl group's reactivity also allows for the facile introduction of various functional groups, making it a valuable building block for constructing complex drug candidates.

Recent advancements in computational chemistry have further highlighted the potential of 1-Isocyano-4-phenoxybenzene as a key intermediate in drug development. Molecular modeling studies have demonstrated that derivatives of this compound can interact effectively with enzymes and receptors involved in critical biological pathways. These findings have spurred interest in exploring its role in treating a wide range of diseases, including oncological disorders and inflammatory conditions.

From a materials science perspective, 1-Isocyano-4-phenoxybenzene has shown promise in the development of advanced polymers and coatings. The compound's ability to form stable polymers through polyaddition reactions makes it an excellent candidate for creating high-performance materials with tailored properties. Researchers have investigated its use in producing shape-memory polymers, self-healing materials, and conductive coatings, which could revolutionize various industrial applications.

The synthesis of 1-Isocyano-4-phenoxybenzene itself presents an interesting challenge due to its reactive nature. Traditional synthetic routes often involve careful control of reaction conditions to prevent unwanted side reactions. However, recent innovations in synthetic methodologies have enabled more efficient and scalable production processes. These advancements have made it possible to obtain high-purity 1-Isocyano-4-phenoxybenzene on an industrial scale, facilitating its use in large-scale applications.

In conclusion, 1-Isocyano-4-phenoxybenzene (CAS No. 730964-87-1) represents a fascinating compound with broad applications across pharmaceuticals and materials science. Its unique structural features and reactivity make it a valuable tool for researchers seeking to develop novel therapeutics and advanced materials. As our understanding of its properties continues to grow, it is likely that we will see even more innovative uses emerge from this versatile chemical entity.